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Compound of Interest

Compound Name: Perlolyrin

Cat. No.: B1214776 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Perlolyrin (CAS No. 29700-20-7) is not

readily available. The following guidance is based on the safety profiles of the broader β-

carboline alkaloid chemical class and related compounds. Researchers must conduct a

thorough risk assessment for their specific experimental protocols and handle this compound

with caution.

This document provides essential procedural information for researchers, scientists, and drug

development professionals on the safe handling and disposal of Perlolyrin.

Quantitative Data Summary
The following table summarizes the known physical and chemical properties of Perlolyrin. Due

to the lack of a specific SDS, detailed toxicological data is not available.

Property Value Reference

Molecular Formula C₁₆H₁₂N₂O₂ [1]

Molecular Weight 264.28 g/mol [1]

Appearance Solid [1]

Melting Point 183 °C [1]

CAS Number 29700-20-7 [1][2]
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Note: For related β-carboline alkaloids, toxicity has been noted as "Toxic if swallowed, in

contact with skin, or if inhaled," and they may cause damage to the central nervous system and

visual organs.[3]

Personal Protective Equipment (PPE)
Based on the potential hazards of β-carboline alkaloids, the following PPE is mandatory when

handling Perlolyrin.

PPE Category Equipment Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

airborne particles that could

cause serious eye irritation.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact, as

related compounds can be

toxic upon dermal absorption.

[3]

Body Protection
A laboratory coat worn over

personal clothing.

Protects skin and clothing from

contamination.

Respiratory Protection

A NIOSH-approved respirator

is recommended, especially

when handling the powder

form or when generating

aerosols. All handling of the

solid should be done in a

chemical fume hood.

Minimizes the risk of inhaling

the compound, which may be

toxic.[3]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical to ensure laboratory safety.

Operational Plan: Step-by-Step Handling Procedures

Engineering Controls:
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Always handle Perlolyrin within a certified chemical fume hood to minimize inhalation

exposure.

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.[4]

Pre-Handling Preparation:

Don all required PPE before entering the handling area.

Prepare and decontaminate the work surface within the fume hood.

Have all necessary equipment and reagents ready to minimize time spent in the handling

area.

Handling the Compound:

When weighing the solid, use a containment method such as a weigh boat to prevent

dispersal of the powder.

When creating solutions, slowly add the solid to the solvent to avoid splashing.

Keep containers with Perlolyrin tightly closed when not in use.[4]

Post-Handling Procedures:

Decontaminate all equipment and the work surface thoroughly after use.

Remove PPE in the correct order to avoid cross-contamination and wash hands

thoroughly with soap and water.

Disposal Plan: Step-by-Step Waste Management

Waste Segregation:

Solid Waste: Collect unused Perlolyrin and any materials heavily contaminated with the

solid (e.g., weigh boats, contaminated gloves) in a dedicated, sealed, and clearly labeled

hazardous waste container.
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Liquid Waste: Collect all solutions containing Perlolyrin in a separate, sealed, and labeled

hazardous liquid waste container. Do not mix with other waste streams unless

compatibility is known.

Sharps: Dispose of any sharps (e.g., needles, contaminated glassware) in a designated,

puncture-proof sharps container.

Waste Disposal:

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include

the full chemical name "Perlolyrin."

Storage: Store waste containers in a designated, secure, and well-ventilated secondary

containment area, away from incompatible materials, until collection.

Disposal: Arrange for the disposal of all hazardous waste through your institution's

Environmental Health and Safety (EHS) department, following all local and national

regulations.

Visualizations
Workflow for Safe Handling of Perlolyrin
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Caption: A logical workflow for the safe handling and disposal of Perlolyrin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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